Cas no 1053656-64-6 (2-tert-Butyloxycarbonylaminomethyl-5-(3-chlorophenyl)-1,3,4oxadiazole)
1053656-64-6 structure
Product Name:2-tert-Butyloxycarbonylaminomethyl-5-(3-chlorophenyl)-1,3,4oxadiazole
CAS No:1053656-64-6
MF:C14H16ClN3O3
MW:309.748142242432
MDL:MFCD10568230
CID:4679027
Update Time:2023-11-22
2-tert-Butyloxycarbonylaminomethyl-5-(3-chlorophenyl)-1,3,4oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-TERT-BUTYLOXYCARBONYLAMINOMETHYL-5-(3-CHLOROPHENYL)-[1,3,4]OXADIAZOLE
- 2-tert-Butyloxycarbonylaminomethyl-5-(3-chlorophenyl)-1,3,4oxadiazole
-
- MDL： MFCD10568230
- Inchi： 1S/C14H16ClN3O3/c1-14(2,3)21-13(19)16-8-11-17-18-12(20-11)9-5-4-6-10(15)7-9/h4-7H,8H2,1-3H3,(H,16,19)
- InChI Key： VWDVFKIXFWQGQT-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)C1=NN=C(CNC(=O)OC(C)(C)C)O1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 362
- Topological Polar Surface Area: 77.2
2-tert-Butyloxycarbonylaminomethyl-5-(3-chlorophenyl)-1,3,4oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T114110-250mg |
2-tert-Butyloxycarbonylaminomethyl-5-(3-chlorophenyl)-[1,3,4]oxadiazole |
1053656-64-6 | 250mg |
$ 420.00 | 2022-06-03 | ||
| TRC | T114110-500mg |
2-tert-Butyloxycarbonylaminomethyl-5-(3-chlorophenyl)-[1,3,4]oxadiazole |
1053656-64-6 | 500mg |
$ 700.00 | 2022-06-03 | ||
| abcr | AB302986-1 g |
2-tert-Butyloxycarbonylaminomethyl-5-(3-chlorophenyl)-[1,3,4]oxadiazole; 95% |
1053656-64-6 | 1 g |
€252.10 | 2023-07-20 | ||
| abcr | AB302986-5 g |
2-tert-Butyloxycarbonylaminomethyl-5-(3-chlorophenyl)-[1,3,4]oxadiazole; 95% |
1053656-64-6 | 5 g |
€811.00 | 2023-07-20 | ||
| abcr | AB302986-1g |
2-tert-Butyloxycarbonylaminomethyl-5-(3-chlorophenyl)-[1,3,4]oxadiazole, 95%; . |
1053656-64-6 | 95% | 1g |
€252.10 | 2025-02-21 | |
| abcr | AB302986-5g |
2-tert-Butyloxycarbonylaminomethyl-5-(3-chlorophenyl)-[1,3,4]oxadiazole, 95%; . |
1053656-64-6 | 95% | 5g |
€811.00 | 2025-02-21 |
2-tert-Butyloxycarbonylaminomethyl-5-(3-chlorophenyl)-1,3,4oxadiazole Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
1053656-64-6 (2-tert-Butyloxycarbonylaminomethyl-5-(3-chlorophenyl)-1,3,4oxadiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
